Cas no 2680859-93-0 (benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2680859-93-0
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5635696
• PubChem ID: 165920954
• Update Time: 2025-06-30

benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680859-93-0
• benzyl 2-[1-(hydroxymethyl)cyclopropyl]piperidine-1-carboxylate
• EN300-28288027
• benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate

• Inchi： 1S/C17H23NO3/c19-13-17(9-10-17)15-8-4-5-11-18(15)16(20)21-12-14-6-2-1-3-7-14/h1-3,6-7,15,19H,4-5,8-13H2
• InChI Key： DVICJXIGDXCYPT-UHFFFAOYSA-N
• SMILES： OCC1(C2CCCCN2C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate

Professional Introduction to Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate (CAS No. 2680859-93-0)

Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2680859-93-0, represents a unique structural motif that combines a cyclopropyl ring with a piperidine core, further functionalized with a benzyl ester group and a hydroxymethyl side chain. The intricate architecture of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The structural features of Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate are particularly noteworthy due to the presence of the cyclopropyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The piperidine ring, on the other hand, is a common pharmacophore in many central nervous system (CNS) drugs, contributing to favorable pharmacokinetic properties. The hydroxymethyl and benzyl ester functionalities add further complexity, potentially influencing both the solubility and bioavailability of the compound.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate neurotransmitter systems. The combination of these structural elements in Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate suggests potential activity in pathways relevant to neurological disorders. For instance, studies have indicated that compounds with similar piperidine cores may interact with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. The presence of both hydroxymethyl and ester groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Recent advances in computational chemistry have further facilitated the design of such derivatives by enabling rapid virtual screening and optimization.

The synthesis of Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate presents unique challenges due to the sensitivity of the cyclopropyl ring and the need for precise functional group transformations. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing complex cyclic motifs with high enantioselectivity. These advancements have not only improved the efficiency of synthesis but also expanded the scope of possible molecular architectures.

Evaluation of Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate in preclinical models has revealed intriguing pharmacological properties. Initial studies suggest that this compound exhibits moderate affinity for certain serotonin receptors, potentially making it a viable candidate for therapeutic intervention. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) may facilitate rapid translation from preclinical to clinical settings. However, further research is necessary to fully elucidate its mechanism of action and assess its potential side effects.

The role of computational modeling in understanding the behavior of such complex molecules cannot be overstated. Advanced techniques like molecular dynamics simulations and quantum mechanical calculations are being employed to predict how Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate interacts with biological targets at an atomic level. These insights are crucial for guiding synthetic efforts and optimizing lead compounds before they enter more costly and time-consuming phases of drug development.

The future prospects for Benzyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new insights into neurological disorders and as synthetic methodologies evolve, this compound may play an increasingly important role in the development of next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists will be essential in realizing this potential.